Cas no 2044706-33-2 ((1R)-1-azido-5-chloro-2,3-dihydro-1H-indene)

• Product Name: (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene
• CAS No: 2044706-33-2
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD30476479
• CID: 5237439
• PubChem ID: 125425218
• Update Time: 2025-10-05

(1R)-1-azido-5-chloro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene

• MDL： MFCD30476479
• Inchi： 1S/C9H8ClN3/c10-7-2-3-8-6(5-7)1-4-9(8)12-13-11/h2-3,5,9H,1,4H2/t9-/m1/s1
• InChI Key： NPBKYMVVVFANLE-SECBINFHSA-N
• SMILES： N([C@@H]1CCC2=CC(Cl)=CC=C12)=[N+]=[N-]

Additional information on (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene

Recent Advances in the Study of (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene (CAS: 2044706-33-2)

The compound (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene (CAS: 2044706-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthetic routes for (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene, with particular emphasis on stereoselective methods that ensure high enantiomeric purity. The compound's azido group serves as a versatile handle for further functionalization via click chemistry, making it a valuable intermediate in the development of targeted therapeutics. Researchers have successfully employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to conjugate this molecule with various bioactive moieties, enhancing its utility in probe design and drug delivery systems.

In terms of biological activity, preliminary in vitro studies have demonstrated that (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting potential applications in drug metabolism modulation. Furthermore, its chloro-substituted indane core has shown affinity for certain G-protein coupled receptors (GPCRs), opening avenues for the development of novel neuroactive compounds. These findings are particularly relevant for central nervous system (CNS) drug discovery programs.

The compound's pharmacokinetic properties have been investigated through advanced analytical techniques, including LC-MS/MS and microsomal stability assays. Results indicate reasonable metabolic stability and favorable lipophilicity (logP ~2.8), which are promising characteristics for blood-brain barrier penetration. However, researchers note that the azido functionality may pose challenges in terms of in vivo stability, prompting ongoing investigations into prodrug strategies or structural modifications to enhance metabolic robustness.

Recent patent filings (2023-2024) reveal growing commercial interest in derivatives of (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene, particularly as building blocks for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's rigid bicyclic structure provides an optimal geometry for linker attachment in these bifunctional molecules. Several pharmaceutical companies have included this scaffold in their proprietary libraries for high-throughput screening against oncology and neurodegenerative disease targets.

Future research directions emphasize the need for comprehensive in vivo efficacy and toxicity studies to fully evaluate the therapeutic potential of (1R)-1-azido-5-chloro-2,3-dihydro-1H-indene derivatives. Additionally, computational modeling approaches are being employed to predict optimal structural modifications that could enhance target selectivity while maintaining favorable drug-like properties. The compound's unique combination of features positions it as a promising candidate for the next generation of small-molecule therapeutics in multiple disease areas.